Cas no 2680883-21-8 (Benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate)
Benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate
- 2680883-21-8
- EN300-7047334
- Benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate
-
- Inchi: 1S/C14H18FNO3/c15-9-13-10-16(7-4-8-18-13)14(17)19-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2
- InChI Key: SOJLEMLWUNKROL-UHFFFAOYSA-N
- SMILES: FCC1CN(C(=O)OCC2C=CC=CC=2)CCCO1
Computed Properties
- Exact Mass: 267.12707160g/mol
- Monoisotopic Mass: 267.12707160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.8Ų
Benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7047334-0.05g |
benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate |
2680883-21-8 | 95.0% | 0.05g |
$1927.0 | 2025-03-12 | |
| Enamine | EN300-7047334-0.1g |
benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate |
2680883-21-8 | 95.0% | 0.1g |
$2019.0 | 2025-03-12 | |
| Enamine | EN300-7047334-0.25g |
benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate |
2680883-21-8 | 95.0% | 0.25g |
$2110.0 | 2025-03-12 | |
| Enamine | EN300-7047334-0.5g |
benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate |
2680883-21-8 | 95.0% | 0.5g |
$2202.0 | 2025-03-12 | |
| Enamine | EN300-7047334-1.0g |
benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate |
2680883-21-8 | 95.0% | 1.0g |
$2294.0 | 2025-03-12 | |
| Enamine | EN300-7047334-2.5g |
benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate |
2680883-21-8 | 95.0% | 2.5g |
$4495.0 | 2025-03-12 | |
| Enamine | EN300-7047334-5.0g |
benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate |
2680883-21-8 | 95.0% | 5.0g |
$6650.0 | 2025-03-12 | |
| Enamine | EN300-7047334-10.0g |
benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate |
2680883-21-8 | 95.0% | 10.0g |
$9859.0 | 2025-03-12 |
Benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on Benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate
Research Brief on Benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate (CAS: 2680883-21-8): Recent Advances and Applications
Benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate (CAS: 2680883-21-8) is a fluorinated oxazepane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel bioactive molecules. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for drug discovery.
The synthesis of Benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate has been optimized to achieve high yields and purity, as reported in recent literature. The incorporation of a fluoromethyl group at the 2-position of the oxazepane ring enhances the compound's metabolic stability and bioavailability, making it an attractive scaffold for further derivatization. Researchers have employed advanced techniques such as asymmetric catalysis and flow chemistry to streamline the synthesis process, ensuring scalability for industrial applications.
Pharmacological studies have revealed that this compound exhibits notable activity as a modulator of specific biological targets. For instance, preliminary in vitro assays indicate its potential as a ligand for G-protein-coupled receptors (GPCRs), which are critical in various disease pathways. Additionally, its fluorinated moiety contributes to improved binding affinity and selectivity, as demonstrated in molecular docking studies. These findings suggest that Benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate could serve as a key intermediate in the development of next-generation therapeutics.
Recent applications of this compound extend beyond its pharmacological properties. It has been utilized as a versatile building block in the synthesis of complex heterocycles, which are prevalent in many FDA-approved drugs. The oxazepane core, combined with the fluoromethyl group, offers a unique chemical space for exploring new drug candidates with enhanced efficacy and reduced side effects. Researchers are also investigating its potential in prodrug design, leveraging its stability and controlled release properties.
In conclusion, Benzyl 2-(fluoromethyl)-1,4-oxazepane-4-carboxylate (CAS: 2680883-21-8) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its optimized synthesis, coupled with its pharmacological and chemical versatility, positions it as a valuable tool for researchers aiming to develop innovative therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.
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